Cas no 72299-67-3 (1,2,3,4-Tetrahydroisoquinolin-6-amine)

1,2,3,4-Tetrahydroisoquinolin-6-amine is a heterocyclic organic compound featuring a tetrahydroisoquinoline core with an amine functional group at the 6-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its rigid scaffold and amine functionality make it valuable for constructing compounds with potential central nervous system (CNS) activity, such as receptor modulators or enzyme inhibitors. The compound’s stability and reactivity allow for selective derivatization, enabling precise modifications for target-oriented applications. High-purity grades are available to meet stringent research and industrial requirements, ensuring consistency in synthetic workflows.
1,2,3,4-Tetrahydroisoquinolin-6-amine structure
72299-67-3 structure
Product Name:1,2,3,4-Tetrahydroisoquinolin-6-amine
CAS No:72299-67-3
MF:C9H12N2
MW:148.204981803894
MDL:MFCD08461270
CID:562825
PubChem ID:15718717
Update Time:2025-06-08

1,2,3,4-Tetrahydroisoquinolin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroisoquinolin-6-amine
    • 1,2,3,4-tetrahydro-6-Isoquinolinamine
    • 1,2,3,4-TETRAHYDRO-ISOQUINOLIN-6-YLAMINE
    • 6-Amino-1,2,3,4-tetrahdyroisoquinoline
    • 6-Amino-1,2,3,4-tetrahydroisoquinoline
    • 6-AMINO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
    • 6-Isoquinolinamine,1,2,3,4-tetrahydro-
    • A26327
    • SY041597
    • SCHEMBL329985
    • (R)-tert-Butyl?3-(2-hydroxyethyl)piperidine-1-carboxylate
    • 72299-67-3
    • EN300-1703731
    • 6-ISOQUINOLINAMINE, 1,2,3,4-TETRAHYDRO-
    • AS-35983
    • CS-0005802
    • AB19115
    • FT-0698894
    • AKOS006292930
    • SAAFIVJVSQVSSW-UHFFFAOYSA-N
    • MFCD04114859
    • AM10032
    • DB-011940
    • MDL: MFCD08461270
    • Inchi: 1S/C9H12N2/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5,11H,3-4,6,10H2
    • InChI Key: SAAFIVJVSQVSSW-UHFFFAOYSA-N
    • SMILES: N1CC2C=CC(=CC=2CC1)N

Computed Properties

  • Exact Mass: 148.10000
  • Monoisotopic Mass: 148.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.101
  • Boiling Point: 315.903°C at 760 mmHg
  • Flash Point: 169.23°C
  • Refractive Index: 1.6
  • PSA: 38.05000
  • LogP: 1.82450

1,2,3,4-Tetrahydroisoquinolin-6-amine Security Information

1,2,3,4-Tetrahydroisoquinolin-6-amine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1,2,3,4-Tetrahydroisoquinolin-6-amine Production Method

Additional information on 1,2,3,4-Tetrahydroisoquinolin-6-amine

Comprehensive Overview of 1,2,3,4-Tetrahydroisoquinolin-6-amine (CAS No. 72299-67-3): Properties, Applications, and Research Insights

1,2,3,4-Tetrahydroisoquinolin-6-amine (CAS No. 72299-67-3) is a heterocyclic organic compound with a molecular formula of C9H12N2. This compound belongs to the tetrahydroisoquinoline family, a class of molecules widely studied for their diverse pharmacological and chemical properties. The presence of an amine group at the 6-position makes it a valuable intermediate in medicinal chemistry and material science. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

The structural uniqueness of 1,2,3,4-Tetrahydroisoquinolin-6-amine lies in its fused bicyclic system, which combines a benzene ring with a nitrogen-containing piperidine ring. This configuration enhances its binding affinity to biological targets, making it a promising scaffold for designing CNS-active drugs and enzyme inhibitors. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in biomedical research. For instance, derivatives of this compound have shown potential in modulating dopamine receptors, which are critical in Parkinson’s disease therapy.

From a synthetic perspective, 72299-67-3 is often synthesized via Pictet-Spengler reactions or reductive amination of corresponding ketones. Its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This adaptability aligns with the growing demand for custom synthesis and building blocks in pharmaceutical R&D, as evidenced by frequent searches for "tetrahydroisoquinoline derivatives" and "amine-functionalized heterocycles" in scientific databases.

Beyond pharmaceuticals, 1,2,3,4-Tetrahydroisoquinolin-6-amine finds utility in catalysis and ligand design. Its ability to coordinate with metals has spurred interest in developing transition metal catalysts for green chemistry applications. This resonates with the global push toward sustainable synthesis, a trending topic in academic and industrial circles. Researchers are also exploring its role in fluorescent probes, leveraging its aromatic system for optical materials.

Quality control and analytical characterization of CAS No. 72299-67-3 typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity thresholds (>98%) are crucial for ensuring reproducibility in downstream applications, a concern frequently raised in forums discussing research chemicals. Storage recommendations include protection from light and moisture, as the amine group may degrade under harsh conditions.

In summary, 1,2,3,4-Tetrahydroisoquinolin-6-amine (CAS No. 72299-67-3) is a versatile compound bridging multiple disciplines. Its relevance to drug discovery, catalysis, and material science ensures sustained interest, while its synthetic flexibility caters to evolving needs in precision chemistry. As the scientific community prioritizes molecular diversity and sustainable methodologies, this compound is poised to remain a focal point of innovation.

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